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Compound of Interest

Compound Name: 1-Methylindole-2-carboxylic acid

Cat. No.: B095492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

experimental protocols, and biological relevance of 1-Methylindole-2-carboxylic acid (CAS

16136-58-6). This compound serves as a crucial building block in medicinal chemistry,

particularly in the synthesis of targeted therapeutic agents.[1]

Core Physicochemical Properties
1-Methylindole-2-carboxylic acid is an aromatic carboxylic acid featuring a methyl group on

the indole nitrogen. This substitution enhances its utility as a synthetic intermediate for various

bioactive molecules. It typically presents as a beige or pale yellow crystalline powder.

Quantitative Data Summary
The key physicochemical parameters of 1-Methylindole-2-carboxylic acid are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name
1-Methyl-1H-indole-2-

carboxylic acid
[2][3]

CAS Number 16136-58-6 [2][3][4]

Molecular Formula C₁₀H₉NO₂ [1][2][3][4]

Molecular Weight 175.18 g/mol [1][4]

Melting Point
212-213 °C (with

decomposition)
[4][5]

Boiling Point 389.0 ± 15.0 °C (Predicted)

Density 1.24 - 1.38 g/cm³ (Predicted) [5]

pKa 4.19 ± 0.30 (Predicted)

logP (XLogP3) 1.88

Appearance
Beige to pale yellow crystalline

powder

Solubility Profile
Quantitative solubility data for 1-Methylindole-2-carboxylic acid is not extensively reported.

However, based on the properties of the parent compound, indole-2-carboxylic acid, it is

expected to have limited solubility in water (practically insoluble) due to the hydrophobic indole

ring.[6] Its solubility is significantly better in polar organic solvents, particularly Dimethyl

Sulfoxide (DMSO).[7] Experimental protocols for its use as a reactant also indicate solubility in

solvents such as acetone and N,N-Dimethylformamide (DMF).

Experimental Protocols & Methodologies
This section details the methodologies for the synthesis of 1-Methylindole-2-carboxylic acid
and the determination of its key physicochemical properties.

Synthesis of 1-Methylindole-2-carboxylic Acid
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A common route to synthesize 1-Methylindole-2-carboxylic acid involves the N-methylation

of an indole-2-carboxylic acid ester, followed by hydrolysis.

Step 1: N-Methylation of Methyl 1H-indole-2-carboxylate In this step, the nitrogen of the indole

ring is methylated. A typical procedure involves reacting methyl 1H-indole-2-carboxylate with a

methylating agent like dimethyl sulfate in the presence of a base such as potassium carbonate,

using a solvent like dry acetone.[8] The reaction mixture is heated under reflux for an extended

period (e.g., 24 hours) to ensure complete reaction.[8]

Step 2: Hydrolysis of Methyl 1-methyl-1H-indole-2-carboxylate The resulting methyl ester is

then hydrolyzed to the carboxylic acid. This is typically achieved by heating the ester in a

mixture of methanol and water with a strong base, such as sodium hydroxide.[9] After the

reaction is complete, the mixture is cooled and neutralized with an acid (e.g., acetic acid) to a

pH of approximately 6, which precipitates the crude 1-Methylindole-2-carboxylic acid.[9] The

product can then be purified by extraction and recrystallization.

Below is a workflow diagram illustrating this synthetic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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